2,3-(di-glutathion-S-yl)-1,4-naphthoquinone
2,3-(di-glutathion-S-yl)-1,4-naphthoquinone
Brand Name:
Vulcanchem
CAS No.:
107432-96-2
VCID:
VC0025757
InChI:
InChI=1S/C30H36N6O14S2/c31-15(25(45)46)5-7-17(37)35-29(11-51,27(49)33-9-19(39)40)21-22(24(44)14-4-2-1-3-13(14)23(21)43)30(12-52,28(50)34-10-20(41)42)36-18(38)8-6-16(32)26(47)48/h1-4,15-16,51-52H,5-12,31-32H2,(H,33,49)(H,34,50)(H,35,37)(H,36,38)(H,39,40)(H,41,42)(H,45,46)(H,47,48)/t15-,16-,29-,30-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=O)C(=C(C2=O)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N
Molecular Formula:
C30H36N6O14S2
Molecular Weight:
768.8 g/mol
2,3-(di-glutathion-S-yl)-1,4-naphthoquinone
CAS No.: 107432-96-2
Main Products
VCID: VC0025757
Molecular Formula: C30H36N6O14S2
Molecular Weight: 768.8 g/mol
| CAS No. | 107432-96-2 |
|---|---|
| Product Name | 2,3-(di-glutathion-S-yl)-1,4-naphthoquinone |
| Molecular Formula | C30H36N6O14S2 |
| Molecular Weight | 768.8 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2S)-2-[3-[(2S)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]-1,4-dioxonaphthalen-2-yl]-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C30H36N6O14S2/c31-15(25(45)46)5-7-17(37)35-29(11-51,27(49)33-9-19(39)40)21-22(24(44)14-4-2-1-3-13(14)23(21)43)30(12-52,28(50)34-10-20(41)42)36-18(38)8-6-16(32)26(47)48/h1-4,15-16,51-52H,5-12,31-32H2,(H,33,49)(H,34,50)(H,35,37)(H,36,38)(H,39,40)(H,41,42)(H,45,46)(H,47,48)/t15-,16-,29-,30-/m0/s1 |
| Standard InChIKey | PYPHCUPQHPLOPW-RMYXUZSKSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)[C@@](CS)(C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)[C@@](CS)(C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)C(CS)(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N |
| Synonyms | 2,3-(di-glutathion-S-yl)-1,4-naphthoquinone DGSYNQ |
| PubChem Compound | 129867 |
| Last Modified | Nov 11 2021 |
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